Cas no 2172461-19-5 (2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminopropan-1-ol)

• Product Name: 2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminopropan-1-ol
• CAS No: 2172461-19-5
• MF: C₁₂H₁₆F₂N₂O
• MW: 242.265049934387
• CID: 6508428
• PubChem ID: 165506387
• Update Time: 2025-11-06

2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminopropan-1-ol
• 2172461-19-5
• 2,2-difluoro-3-[(1-methyl-2,3-dihydro-1H-indol-5-yl)amino]propan-1-ol
• EN300-1273796

• Inchi： 1S/C12H16F2N2O/c1-16-5-4-9-6-10(2-3-11(9)16)15-7-12(13,14)8-17/h2-3,6,15,17H,4-5,7-8H2,1H3
• InChI Key： AWNNUMCCRUVBGR-UHFFFAOYSA-N
• SMILES： FC(CO)(CNC1C=CC2=C(C=1)CCN2C)F

Computed Properties

• Exact Mass: 242.12306946g/mol
• Monoisotopic Mass: 242.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminopropan-1-ol

Introduction to 2,2-Difluoro-3-(1-Methyl-2,3-Dihydro-1H-Indol-5-yl)aminopropan-1-ol (CAS No. 2172461-19-5)

2,2-Difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminopropan-1-ol (CAS No. 2172461-19-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and indole moieties, which contribute to its potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminopropan-1-ol is notable for its combination of fluorine atoms and an indole ring. The difluoro substitution on the propanol backbone enhances the compound's lipophilicity and metabolic stability, while the indole moiety confers specific biological activities. These structural elements make the compound a promising candidate for various therapeutic applications.

The synthesis of 2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminopropan-1-ol has been explored through several methodologies. One common approach involves the reaction of 5-aminoindoline with a difluorinated electrophile in the presence of a suitable base. This method provides high yields and good selectivity, making it a preferred route for large-scale production. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving overall efficiency.

In terms of biological activities, 2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)aminopropan-1-ol has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, studies have shown that the compound effectively inhibits monoamine oxidase (MAO), an enzyme implicated in Parkinson's disease and other neurological disorders. Additionally, it has exhibited anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

The pharmacokinetic profile of 2,2-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-y l)aminopropan - 1 - ol has also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. Furthermore, its low toxicity and minimal side effects make it a promising candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro - 3 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) aminopropan - 1 - ol. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. The compound is being tested for its potential to treat neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Phase II trials are expected to provide more detailed insights into its therapeutic benefits.

Beyond its therapeutic applications, 2 , 2 - difluoro - 3 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) aminopropan - 1 - ol has also been investigated for its use in diagnostic imaging. The compound's unique chemical properties make it suitable for developing novel imaging agents that can provide detailed information about brain function and pathology. This could lead to improved diagnostic tools for early detection and monitoring of neurological disorders.

In conclusion, 2 , 2 - difluoro - 3 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) aminopropan - 1 - ol (CAS No. 2172461-19-5) is a promising compound with significant potential in both therapeutic and diagnostic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a crucial role in advancing treatments for various neurological disorders.